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Compound of Interest

Compound Name:
3-(2-Methoxypyridin-4-

YL)propanoic acid

Cat. No.: B035425 Get Quote

An In-depth Technical Guide on 3-(2-Methoxypyridin-4-YL)propanoic Acid: A Literature

Review of Structurally Related Compounds

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 3-(2-Methoxypyridin-4-
YL)propanoic acid and its structural analogs. Due to the limited availability of direct research

on this specific molecule, this review focuses on the biological activities, experimental

protocols, and quantitative data of closely related compounds. This approach aims to provide a

strong foundation for researchers interested in the synthesis, evaluation, and potential

therapeutic applications of this chemical scaffold.

Core Compound Information
3-(2-Methoxypyridin-4-YL)propanoic acid is a pyridine derivative with the following structural

information:

Molecular Formula: C9H11NO3[1]

Molecular Weight: 181.19 g/mol

SMILES: COC1=NC=CC(=C1)CCC(=O)O[1]

InChIKey: UIRMZWVSXQGAQI-UHFFFAOYSA-N[1]
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While no dedicated studies on the biological activity of this specific compound are publicly

available, its structure is cited in patent literature as a potential inhibitor of Hypoxia-Inducible

Factor (HIF) prolyl hydroxylase[2].

Potential Therapeutic Target: HIF Prolyl Hydroxylase
Inhibition
The primary therapeutic potential of 3-(2-Methoxypyridin-4-YL)propanoic acid, inferred from

patent literature, lies in the inhibition of HIF prolyl hydroxylase (PHD) enzymes.

Signaling Pathway
HIF is a transcription factor that plays a crucial role in the cellular response to low oxygen

levels (hypoxia). Under normal oxygen conditions (normoxia), PHD enzymes hydroxylate the

alpha subunit of HIF (HIF-α), which targets it for degradation by the von Hippel-Lindau (VHL)

E3 ubiquitin ligase complex. Inhibition of PHD enzymes prevents HIF-α degradation, leading to

its stabilization and the activation of downstream genes that promote erythropoiesis (red blood

cell production) and iron metabolism. This makes PHD inhibitors a promising therapeutic class

for treating anemia, particularly in patients with chronic kidney disease[2][3].
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1. Transfect cells with
HRE-luciferase reporter plasmid

2. Seed transfected cells
into a 96-well plate

3. Treat cells with inhibitor
(e.g., 24 hours)

4. Lyse cells using
passive lysis buffer

5. Measure luciferase activity
with a luminometer

6. Normalize and calculate
fold induction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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